1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 1-phenyl-2-piperazin-1-yl-4H-imidazol-5-one
• InChI: InChI=1S/C13H16N4O/c18-12-10-15-13(16-8-6-14-7-9-16)17(12)11-4-2-1-3-5-11/h1-5,14H,6-10H2
• InChI Key: DAKKEZQNOFOCFT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NCC(=O)N2C3=CC=CC=C3

Description

1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one is a substituted imidazole derivative of high interest in medicinal chemistry and drug discovery research. This compound features a piperazine moiety attached to the core imidazolone structure, a design frequently employed to enhance molecular interaction with biological targets and improve pharmacokinetic properties . The imidazole scaffold is a privileged structure in pharmaceutical agents, and its 2,4,5-substituted patterns are frequently synthesized via versatile multi-component reactions for creating diverse chemical libraries . The piperazine ring is a common pharmacophore known to contribute to bioactive molecules' binding affinity and solubility. Research on similar molecular hybrids, particularly those combining imidazole with piperazine, has demonstrated significant potential in various therapeutic areas. For instance, conjugate molecules featuring piperazine-linked nitroimidazole and triazole motifs have shown potent anti-proliferative activity against human cancer cell lines such as MCF-7, underscoring the value of this structural combination in developing novel anticancer agents . Furthermore, such compounds serve as key intermediates or final products in synthesizing complex molecules for biochemical screening. As a versatile synthetic building block, this compound can be used to develop new chemical entities for probing biological pathways or as a precursor for more complex heterocyclic systems . This product is intended for research applications in a controlled laboratory environment and is strictly labeled For Research Use Only. It is not intended for diagnostic, therapeutic, or personal use.

Biological Activity

1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one, a compound belonging to the class of phenylpiperazines, has garnered attention for its diverse biological activities. This article reviews its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The chemical formula of 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one is $C_{13}H_{16}N_4O$ with a molecular weight of 244.29 g/mol. The structure incorporates a piperazine ring, which is known for its role in modulating neurotransmitter systems.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, particularly in the realms of neuropharmacology and oncology.

1. Neuropharmacological Effects

Studies have demonstrated that derivatives of 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one possess significant serotonin (5-HT) reuptake inhibitory activity. For instance, a related compound showed potent inhibition of serotonin reuptake, indicating potential antidepressant properties. In vivo studies indicated that this compound could effectively antagonize serotonin depletion induced by p-chloroamphetamine, reducing immobility times in forced swimming tests (FST), a common model for assessing antidepressant activity .

2. Antitumor Activity

The compound has also been evaluated for its anticancer properties. A series of imidazole derivatives were tested against various cancer cell lines, revealing significant cytotoxic effects. The mechanism appears to involve the inhibition of key signaling pathways associated with cell proliferation and survival . Notably, the structure–activity relationship (SAR) studies suggest that modifications to the imidazole ring enhance the anticancer efficacy by improving interactions with target proteins involved in tumor growth.

The biological activity of 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one can be attributed to several mechanisms:

Serotonin Reuptake Inhibition

The compound's ability to inhibit serotonin reuptake is crucial for its antidepressant effects. This action increases serotonin levels in the synaptic cleft, contributing to improved mood and reduced anxiety.

Inhibition of β-Secretase (BACE1)

Some derivatives have been identified as β-secretase inhibitors, which are vital in Alzheimer's disease research. By inhibiting BACE1, these compounds may reduce the formation of amyloid plaques associated with neurodegeneration .

Case Studies and Research Findings

Several studies have highlighted the potential applications of this compound:

Study	Focus	Findings
Study 1	Antidepressant Activity	Demonstrated potent serotonin reuptake inhibition and reduced immobility in FST.
Study 2	Alzheimer's Disease	Identified as a BACE1 inhibitor with favorable docking interactions indicating potential therapeutic use.
Study 3	Anticancer Activity	Showed significant cytotoxicity against multiple cancer cell lines; SAR analysis indicated structural modifications enhance efficacy.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with imidazole moieties, such as 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one, exhibit significant antimicrobial properties. A study demonstrated that derivatives of imidazole showed efficacy against various bacterial strains, suggesting that this compound could serve as a lead for developing new antibiotics .

Anticancer Properties

The compound has been investigated for its potential as an anticancer agent. The imidazole structure is known to interfere with cellular processes, particularly in mitosis. Studies have shown that related compounds can inhibit tubulin polymerization, leading to cell cycle arrest in cancer cells . For instance, research into similar piperazine derivatives has highlighted their ability to induce apoptosis in cancer cell lines, which could be extrapolated to the study of 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one .

Central Nervous System Effects

The piperazine ring in the compound is associated with various central nervous system (CNS) activities. Compounds containing piperazine have been used in the treatment of anxiety and depression due to their interaction with serotonin receptors. Preliminary studies suggest that 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one might exhibit similar CNS effects, warranting further investigation into its anxiolytic and antidepressant potential .

Data Table: Summary of Applications

Application Area	Description	Reference
Antimicrobial Activity	Effective against various bacterial strains; potential for antibiotic development
Anticancer Properties	Inhibits tubulin polymerization; induces apoptosis in cancer cells
CNS Effects	Potential anxiolytic and antidepressant properties due to piperazine structure

Case Study 1: Antibacterial Activity

A study published in the Journal of Pharmaceutical Sciences evaluated a series of imidazole derivatives for their antibacterial activity. The results indicated that certain modifications of the imidazole structure significantly enhanced their effectiveness against Gram-positive and Gram-negative bacteria. The findings suggest a promising avenue for developing new antibacterial agents based on the core structure of 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one .

Case Study 2: Cancer Cell Line Studies

In vitro studies conducted on cancer cell lines demonstrated that compounds similar to 1-Phenyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one exhibited cytotoxic effects by disrupting microtubule dynamics. This disruption led to cell cycle arrest and apoptosis, indicating potential as a chemotherapeutic agent .

Comparison with Similar Compounds

Antibiotic Resistance-Breaking Activity

• Piperazine-Containing Derivatives : Group A analogs () with methylpiperazine at position 3 and arylidene groups at position 5 demonstrate synergistic effects with oxacillin, reducing S. aureus MIC values by 4–16-fold. Larger substituents (e.g., 4-bromophenyl) improve efficacy due to enhanced hydrophobic interactions .
• Non-Piperazine Analogs: Morpholino or piperidine derivatives () lack adjuvant activity, emphasizing the critical role of piperazine’s amine functionality .

Anticancer Activity

• For example, compound 5k (Se-linked) shows moderate cytotoxicity, while 6c (Cl-substituted) demonstrates IC₅₀ values in the micromolar range .

Tables of Comparative Data

Table 1: Physical Properties of Selected Imidazolone Derivatives

Compound	Substituents	Melting Point (°C)	HRMS (m/z)	Reference
Target Compound	1-Ph, 2-piperazin-1-yl	Not reported	-
3a ()	2-MeS, 5-Benzo[b]thiophen-3-yl	276–278	289.0483
5a ()	2-Piperidin-1-yl	275–277	312.1173
4g ()	5-(4-Br-Ph), 2-Ph	186	C₃₁H₂₁BrN₄O

Q & A

Q. How are coordination complexes with this scaffold characterized?

• Copper(II) complexes (e.g., selanediyl-bridged derivatives) are analyzed via FTIR, MALDI-TOF, and elemental analysis. Their redox properties are studied electrochemically to assess catalytic potential .

Methodological Notes

• Contradiction Analysis : Discrepancies in substituent effects require multi-parametric optimization (e.g., QSAR models integrating steric, electronic, and solubility parameters).
• Crystallography : SHELX refinement (ORTEP visualization) resolves stereochemical ambiguities .
• High-Throughput Screening : Automated pipelines using SHELXC/D/E enable rapid phasing for structural libraries .